Cas no 100256-91-5 (2,6-Dimethyl-4-propoxybenzoic acid)

• Product Name: 2,6-Dimethyl-4-propoxybenzoic acid
• CAS No: 100256-91-5
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5074295
• Update Time: 2025-10-25

2,6-Dimethyl-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-propoxybenzoic acid
• 2,6-Dimethyl-4-n-propoxybenzoic acid
• 2,6-dimethyl-4-propoxy-benzoic acid

• Inchi： 1S/C12H16O3/c1-4-5-15-10-6-8(2)11(12(13)14)9(3)7-10/h6-7H,4-5H2,1-3H3,(H,13,14)
• InChI Key： SYHZOPOTVGUEAZ-UHFFFAOYSA-N
• SMILES： O(CCC)C1C=C(C)C(C(=O)O)=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 3
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2,6-Dimethyl-4-propoxybenzoic acid

Research Update on 2,6-Dimethyl-4-propoxybenzoic Acid (CAS: 100256-91-5) in Chemical Biology and Pharmaceutical Applications

2,6-Dimethyl-4-propoxybenzoic acid (CAS: 100256-91-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its unique structural features, has been explored for its potential as a building block in the synthesis of novel therapeutic agents. Recent studies have highlighted its role in modulating biological pathways, particularly in inflammation and metabolic disorders, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory properties of 2,6-Dimethyl-4-propoxybenzoic acid derivatives. The study demonstrated that these derivatives effectively inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The researchers utilized molecular docking simulations to elucidate the binding interactions between the compound and its target proteins, revealing a high affinity for the NF-κB pathway. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters, explored the metabolic stability and pharmacokinetic profile of 2,6-Dimethyl-4-propoxybenzoic acid. The researchers employed advanced LC-MS techniques to analyze the compound's bioavailability and half-life in rodent models. Results indicated favorable metabolic stability, with minimal hepatic clearance and a prolonged half-life, positioning it as a viable lead compound for further optimization. The study also highlighted the compound's low toxicity profile, which is critical for its progression into preclinical development.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 2,6-Dimethyl-4-propoxybenzoic acid. A 2024 report in Organic Process Research & Development detailed a novel, cost-effective synthetic route using catalytic hydrogenation, which significantly improved yield and purity. This methodological innovation addresses previous challenges in large-scale synthesis, paving the way for broader industrial applications.

In summary, 2,6-Dimethyl-4-propoxybenzoic acid (CAS: 100256-91-5) continues to emerge as a compound of interest in chemical biology and pharmaceutical research. Its anti-inflammatory properties, favorable pharmacokinetics, and improved synthetic accessibility underscore its potential as a therapeutic agent. Future research should focus on in vivo efficacy studies and clinical translation to fully realize its therapeutic promise.